molecular formula C12H15BrO2 B8553923 4-(4-Bromophenoxy)cyclohexanol

4-(4-Bromophenoxy)cyclohexanol

Cat. No.: B8553923
M. Wt: 271.15 g/mol
InChI Key: AMBLLDDNAXVRRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Bromophenoxy)cyclohexanol (CAS: 86867-99-4) is a brominated cyclohexanol derivative with the molecular formula C₁₂H₁₅BrO and a molar mass of 255.15 g/mol . Structurally, it features a cyclohexanol backbone substituted at the 4-position with a 4-bromophenoxy group.

Properties

Molecular Formula

C12H15BrO2

Molecular Weight

271.15 g/mol

IUPAC Name

4-(4-bromophenoxy)cyclohexan-1-ol

InChI

InChI=1S/C12H15BrO2/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-2,5-6,10,12,14H,3-4,7-8H2

InChI Key

AMBLLDDNAXVRRX-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1O)OC2=CC=C(C=C2)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their properties:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Key Applications/Synthesis Highlights
4-(4-Bromophenoxy)cyclohexanol C₁₂H₁₅BrO 255.15 4-Bromophenoxy Intermediate for pharmaceuticals
4-(4-Chlorophenyl)cyclohexanol C₁₂H₁₅ClO 210.70 4-Chlorophenyl Synthesized via Friedel-Crafts (12.9% yield)
2-(4-Chlorobenzyl)cyclohexanol C₁₃H₁₇ClO 224.73 4-Chlorobenzyl Synthetic intermediate (CAS: 7146-90-9)
trans-2-(4-Bromo-phenyl)-cyclohexanol C₁₂H₁₅BrO 255.15 4-Bromophenyl (trans isomer) Pharmacological studies (CAS: 7295-46-7)

Key Observations :

  • Substituent Impact: The bromophenoxy group in this compound increases molecular weight compared to chlorinated analogues (e.g., 4-(4-Chlorophenyl)cyclohexanol, ΔMW = ~44.45 g/mol) due to bromine’s higher atomic mass .
  • Stereochemistry: Isomerization methods, such as alkali metal-mediated reactions, are critical for producing trans isomers (e.g., trans-2-(4-Bromo-phenyl)-cyclohexanol), which may exhibit distinct pharmacological profiles .

Physicochemical Properties

  • Cyclohexanol Backbone: Cyclohexanol derivatives generally exhibit moderate polarity, with solubility influenced by substituents. For example, cyclohexanol itself has a density of 0.962 g/cm³ and refractive index 1.464 .
  • Bromophenoxy vs.

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